Cas no 61-09-6 (N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 61-09-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.29
• CID: 5146478
• Update Time: 2025-05-05

N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N,N-diethyl-α-oxo-

• Inchi： 1S/C14H16N2O2/c1-3-16(4-2)14(18)13(17)11-9-15-12-8-6-5-7-10(11)12/h5-9,15H,3-4H2,1-2H3
• InChI Key： ACOOWHAYSBIVFN-UHFFFAOYSA-N
• SMILES： N(C(=O)C(=O)C1=CNC2C1=CC=CC=2)(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide

N,N-Diethyl-2-(1H-indol-3-yl)-2-oxoacetamide: A Comprehensive Overview

N,N-Diethyl-2-(1H-indol-3-yl)-2-oxoacetamide, also known by its CAS number 61-09-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring with an acetamide group, making it a versatile molecule with potential applications in drug discovery and agrochemicals. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its widespread presence in natural products and its ability to interact with various biological targets. The acetamide group further enhances the compound's functional versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are crucial for bioactivity.

Recent studies have highlighted the potential of N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide as a lead compound in the development of new therapeutic agents. For instance, researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. The indole ring's aromaticity and electron-donating properties make it an attractive scaffold for designing molecules that can bind to protein targets with high affinity. Additionally, the diethyl substituents on the acetamide group contribute to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In the agricultural sector, N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide has shown promise as a potential herbicide or plant growth regulator. Its ability to inhibit key enzymes involved in plant metabolism has been investigated in several studies. For example, a 2023 study published in Journal of Agricultural and Food Chemistry demonstrated that this compound can effectively suppress the activity of acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This finding suggests that N,N-diethyl derivatives of indole-containing compounds could serve as novel tools for weed control without adversely affecting crop plants.

From a synthetic chemistry perspective, N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide is readily accessible through various routes. One common method involves the condensation of indole with ethyl acetoacetate or related diketones under basic conditions. This approach leverages the nucleophilic attack of the indole nitrogen on the carbonyl carbon of the diketone, followed by cyclization to form the acetamide moiety. The reaction conditions can be optimized to ensure high yields and selectivity, making this compound amenable to large-scale synthesis.

The pharmacokinetic properties of N,N-diethyl-2-(1H-indol-3-yl)-2-oxoacetamide have also been studied extensively. Preclinical studies indicate that this compound exhibits moderate oral bioavailability due to its balance between lipophilicity and hydrophilicity. Its half-life in plasma is relatively short, suggesting that it may require frequent dosing if used therapeutically. However, its ability to penetrate tissues such as the brain has raised interest in its potential use for treating central nervous system disorders.

In conclusion, N,N-diethyl-2-(1H-indol-3-y l)-2-o x oaceta mide represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in understanding its biological activity and synthetic accessibility, positions it as a promising candidate for further exploration in drug discovery and agricultural chemistry.